Cas no 850589-54-7 (3-Fluoro-5-isopropoxyphenylboronic acid)

• Product Name: 3-Fluoro-5-isopropoxyphenylboronic acid
• CAS No: 850589-54-7
• MF: C₉H₁₂BFO₃
• MW: 197.999186515808
• MDL: MFCD07363781
• CID: 720301
• PubChem ID: 44558177
• Update Time: 2025-10-28

3-Fluoro-5-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-isopropoxyphenylboronic acid
• 3-Fluoro-5-isopropoxybenzeneboronic acid
• (3-fluoro-5-propan-2-yloxyphenyl)boronic acid
• 3-FLUORO-5-(ISOPROPOXY)BENZENEBORONIC ACID
• 3-Fluoro-5-(isopropoxy)phenylboronic acid
• Boronic acid,B-(3-fluoro-5-propoxyphenyl)-
• D71526
• AB30755
• 1195945-65-3
• AKOS006222939
• DB-010590
• N12065
• (3-fluoro-5-isopropoxyphenyl)boronic acid, AldrichCPR
• (3-fluoro-5-isopropoxy-phenyl)boronic acid
• (3-fluoro-5-isopropoxyphenyl)boronic acid
• SCHEMBL7703491
• (3-fluoro-5-isopropoxyphenyl)boronicacid
• DTXSID60659391
• 850589-54-7
• MFCD07363781
• {3-Fluoro-5-[(propan-2-yl)oxy]phenyl}boronic acid
• J-512526
• BS-49586

• MDL： MFCD07363781
• Inchi： 1S/C9H12BFO3/c1-6(2)14-9-4-7(10(12)13)3-8(11)5-9/h3-6,12-13H,1-2H3
• InChI Key： HJJYROZZJOJOOW-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)OC(C)C

Computed Properties

• Exact Mass: 198.08600
• Monoisotopic Mass: 198.0863526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Melting Point: 136-140
• PSA: 49.69000
• LogP: 0.29270

3-Fluoro-5-isopropoxyphenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Fluoro-5-isopropoxyphenylboronic acid

Comprehensive Guide to 3-Fluoro-5-isopropoxyphenylboronic acid (CAS No. 850589-54-7): Properties, Applications, and Industry Insights

3-Fluoro-5-isopropoxyphenylboronic acid (CAS No. 850589-54-7) is a specialized boronic acid derivative widely recognized for its role in cross-coupling reactions, particularly in Suzuki-Miyaura coupling. This compound features a unique molecular structure combining a fluorine substituent and an isopropoxy group, making it invaluable in pharmaceutical synthesis and material science. With the growing demand for high-purity intermediates, this compound has gained attention in drug discovery and agrochemical research.

The 3-Fluoro-5-isopropoxyphenylboronic acid market is expanding due to its compatibility with green chemistry principles. Researchers are increasingly exploring its use in catalytic systems and bioconjugation, aligning with trends like sustainable synthesis and precision medicine. A 2023 study highlighted its potential in creating PET radiotracers for neurological imaging, addressing the rising interest in diagnostic biomarkers.

From a technical perspective, the boronic acid moiety in this compound enables selective C-C bond formation, while the fluoro group enhances metabolic stability—a critical factor in prodrug design. Its lipophilicity (logP ≈ 2.1) and hydrogen-bonding capacity make it ideal for modulating bioavailability in small-molecule APIs. These properties answer frequent queries about "boronic acids in drug delivery" and "fluorinated building blocks."

In material science, CAS 850589-54-7 contributes to organic electronics as a precursor for conjugated polymers. Its electron-withdrawing characteristics help tune HOMO-LUMO gaps—a hot topic in OLED development forums. Manufacturers emphasize its batch-to-batch consistency (>98% HPLC purity), addressing industry concerns about reproducibility in organic synthesis.

Storage recommendations for 3-Fluoro-5-isopropoxyphenylboronic acid typically suggest anhydrous conditions at 2-8°C to prevent protodeboronation—a common challenge with arylboronic acids. This aligns with search trends for "stability of boronic acid derivatives." Recent patents (e.g., WO2023056321) demonstrate its utility in kinase inhibitor scaffolds, reflecting the compound’s relevance in targeted cancer therapies.

Analytical methods for this compound often employ 19F-NMR (δ ≈ -115 ppm) and LC-MS (m/z 212.1 [M-H]^-), providing answers to technical questions about characterization techniques. The isopropoxy group’s rotational barrier also makes it interesting for conformational studies, a niche but growing research area.

With the global boronic acid market projected to grow at 6.8% CAGR (2024-2030), 850589-54-7 stands out for its balance between reactivity and stability. Its applications span from fluorescent probes to covalent organic frameworks (COFs), making it a versatile candidate for researchers investigating "multifunctional organic compounds"—a keyword with increasing search volume.